Cas no 108825-08-7 (1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone)

• Product Name: 1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone
• CAS No: 108825-08-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 1095062
• PubChem ID: 73554673
• Update Time: 2025-05-26

1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone
• 1-(5-Hydroxy-3,4-dihydro-1(2H)-quinolinyl)ethanone
• 1-Acetamino-cyclopentan-carbonsaeure-(1)-nitril
• 1-acetil-1,2,3,4-tetraidro-5-chinolinolo
• AC1L5835
• Acetamide, N-(1-cyanocyclopentyl)-
• BRN 2717526
• Cyano-1 acetylamino-1 cyclopentane
• LS-8712
• SureCN8040888
• 1-(5-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 1-(5-hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethan-1-one
• 108825-08-7

• Inchi： 1S/C11H13NO2/c1-8(13)12-7-3-4-9-10(12)5-2-6-11(9)14/h2,5-6,14H,3-4,7H2,1H3
• InChI Key： ARSXRUBKRFELPI-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1CCCN2C(C)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on 1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone

1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone (CAS No. 108825-08-7)

The compound 1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone, identified by the CAS registry number 108825-08-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule's structure features a hydroxyl group attached to the quinoline ring system, along with a ketone functional group, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone. Researchers have explored various methodologies, including oxidative coupling reactions and enzymatic transformations, to optimize its production. These methods not only enhance yield but also minimize environmental impact, aligning with the growing demand for sustainable chemical processes.

The biological significance of 1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone has been a focal point in recent studies. Investigations into its pharmacological properties have revealed promising results in areas such as anti-inflammatory activity and neuroprotective effects. For instance, studies conducted in 2023 demonstrated that this compound exhibits potent inhibitory activity against key inflammatory mediators, suggesting its potential as a therapeutic agent for chronic inflammatory diseases.

In addition to its biological applications, 1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone has garnered attention in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Research published in high-profile journals such as Nature Materials and Advanced Functional Materials highlights its potential as a building block for advanced materials with tailored functionalities.

The synthesis and characterization of CAS No. 108825-08-7 have been extensively documented in recent years. Scientists have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its molecular structure and purity. These studies underscore the importance of rigorous analytical methods in ensuring the reliability of chemical compounds for both research and industrial applications.

Furthermore, the environmental impact of 1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone has been a subject of interest. Studies assessing its biodegradability and toxicity indicate that it poses minimal risk to aquatic ecosystems under standard usage conditions. This information is crucial for regulatory compliance and sustainable chemical management practices.

In conclusion, the compound CAS No. 108825-08-7, or 1-(5-Hydroxy-3,4-dihydroquinolin-1(2H)-yl)ethanone, represents a versatile molecule with multifaceted applications across various disciplines. Its continued exploration in both academic and industrial settings promises to unlock new opportunities for innovation and development.